Cas no 156360-57-5 (2-(4-Nitro-phenyl)-5-trifluoromethyl-[1,3,4]oxadiazole)

• Product Name: 2-(4-Nitro-phenyl)-5-trifluoromethyl-[1,3,4]oxadiazole
• CAS No: 156360-57-5
• MF: C₉H₄F₃N₃O₃
• MW: 259.141571998596
• MDL: MFCD22573505
• CID: 4701991
• Update Time: 2023-08-15

2-(4-Nitro-phenyl)-5-trifluoromethyl-[1,3,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-phenyl)-5-trifluoromethyl-[1,3,4]oxadiazole
• 2-(4-nitrophenyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• PC400670
• 5-[4-(Nitrophenyl)-2-(trifluoromethyl)-1,3,4-oxadiazole

• MDL： MFCD22573505
• Inchi： 1S/C9H4F3N3O3/c10-9(11,12)8-14-13-7(18-8)5-1-3-6(4-2-5)15(16)17/h1-4H
• InChI Key： MRCMWEHBFZHSPY-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2C=CC(=CC=2)[N+](=O)[O-])O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Topological Polar Surface Area: 84.7